4-ethyl-1-(2-methoxyethyl)-3-(1-(5-(thiophen-2-yl)isoxazole-3-carbonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-ethyl-2-(2-methoxyethyl)-5-[1-(5-thiophen-2-yl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C20H25N5O4S/c1-3-24-18(21-25(20(24)27)10-11-28-2)14-6-8-23(9-7-14)19(26)15-13-16(29-22-15)17-5-4-12-30-17/h4-5,12-14H,3,6-11H2,1-2H3
• InChI Key: KRUYGKUVOYGMQJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN(C1=O)CCOC)C2CCN(CC2)C(=O)C3=NOC(=C3)C4=CC=CS4
• Molecular Formula: C20H25N5O4S
• Molecular Weight: 431.5 g/mol

Description

4-ethyl-1-(2-methoxyethyl)-3-(1-(5-(thiophen-2-yl)isoxazole-3-carbonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C20H25N5O4S and its molecular weight is 431.51. The purity is usually 95%.
BenchChem offers high-quality 4-ethyl-1-(2-methoxyethyl)-3-(1-(5-(thiophen-2-yl)isoxazole-3-carbonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-ethyl-1-(2-methoxyethyl)-3-(1-(5-(thiophen-2-yl)isoxazole-3-carbonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Stability and Conformational Analyses

Research into the molecular stability and conformational analyses of benzimidazole derivatives, which share a structural similarity with the given compound through the 1,2,4-triazole moiety, has provided insights into their anti-cancer properties. Studies utilizing density functional theory and molecular docking have revealed the most stable states of these compounds and their potential anti-cancer activity based on their interaction with the EGFR binding pocket, highlighting their significance in medicinal chemistry and drug design (Karayel, 2021).

Synthesis and Antimicrobial Activities

Another area of application for structurally related compounds involves their synthesis and evaluation for antimicrobial activities. Novel triazole derivatives have been synthesized and tested against various microorganisms, demonstrating good to moderate activities. This includes research into compounds like 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-ones and their potential as antimicrobial agents, showcasing the versatility of the triazole core in contributing to the fight against microbial resistance (Bektaş et al., 2007).

Antioxidant Studies

Furthermore, compounds incorporating thiophene and related heterocycles have been synthesized and evaluated for their antioxidant properties. For instance, studies involving ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates have demonstrated remarkable antioxidant potential, contributing to a deeper understanding of how structural modifications can enhance biological activity and potentially lead to the development of new therapeutic agents (Raghavendra et al., 2016).